Cas no 1448063-69-1 (3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo3.2.1octane
• CAS No: 1448063-69-1
• MF: C₁₈H₁₈BrNO₄S
• MW: 424.308823108673
• CID: 6169662
• PubChem ID: 71808973
• Update Time: 2025-07-15

3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo3.2.1octane
• AKOS024563983
• [3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-(5-bromofuran-2-yl)methanone
• F6441-5089
• 3-(BENZENESULFONYL)-8-(5-BROMOFURAN-2-CARBONYL)-8-AZABICYCLO[3.2.1]OCTANE
• 1448063-69-1
• (5-bromofuran-2-yl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• Inchi： 1S/C18H18BrNO4S/c19-17-9-8-16(24-17)18(21)20-12-6-7-13(20)11-15(10-12)25(22,23)14-4-2-1-3-5-14/h1-5,8-9,12-13,15H,6-7,10-11H2
• InChI Key： OIFBSSGVZRDGHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2C3CCC2CC(C3)S(C2C=CC=CC=2)(=O)=O)=O)O1

Computed Properties

• Exact Mass: 423.01399g/mol
• Monoisotopic Mass: 423.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Additional information on 3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo3.2.1octane

Introduction to 3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 1448063-69-1)

3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo[3.2.1]octane, identified by its CAS number 1448063-69-1, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique framework and potential biological activities. This bicyclic scaffold, featuring a fused azabicyclo[3.2.1]octane core, is further functionalized with a benzenesulfonyl group at the 3-position and a 5-bromofuran-2-carbonyl moiety at the 8-position, making it a versatile intermediate for the synthesis of pharmacologically relevant derivatives.

The bicyclo[3.2.1]octane backbone is a privileged structure in drug discovery, known for its rigid conformation and ability to mimic natural products or bioactive molecules. The presence of an azabicyclic ring introduces nitrogen into the system, which can modulate electronic properties and interact with biological targets in specific ways. This nitrogen-containing heterocycle is particularly valuable in medicinal chemistry, as it can serve as a pharmacophore or scaffold for further derivatization.

The benzenesulfonyl group (–SO₂C₆H₅) appended to the 3-position of the bicyclic system is another key feature that enhances the compound's potential utility. Sulfonyl groups are well-known for their ability to increase lipophilicity, improve metabolic stability, and facilitate interactions with biological targets such as enzymes or receptors. In particular, sulfonylated compounds have been widely explored in the development of anticonvulsants, antidiabetics, and anti-inflammatory agents.

At the 8-position, the 5-bromofuran-2-carbonyl substituent (–C(O)C₆H₃BrO₂) adds another layer of complexity to the molecule. The furan ring is a common pharmacophore in medicinal chemistry, often found in natural products and bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions. The bromine atom at the 5-position enhances electrophilicity, making this moiety susceptible to nucleophilic substitution reactions, which can be exploited for further functionalization.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic systems like 3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo[3.2.1]octane, allowing medicinal chemists to rapidly explore libraries of derivatives for biological evaluation. The combination of these structural features makes this compound an attractive candidate for further investigation into potential therapeutic applications.

In the context of drug discovery, the azabicyclo[3.2.1]octane scaffold has been explored for its ability to mimic bioactive natural products and peptides. For instance, certain azabicycloalkanes have shown promise as protease inhibitors or kinase inhibitors due to their rigid three-dimensional structure, which can precisely fit into enzyme active sites. The introduction of additional functional groups such as sulfonyls and furan carbonyls can further modulate binding affinity and selectivity.

The benzenesulfonyl group not only contributes to lipophilicity but also serves as a handle for derivatization through sulfonylation reactions, allowing chemists to introduce additional polar or charged moieties into the molecule. This flexibility is particularly useful when designing molecules intended for oral administration or when targeting specific biological pathways that require precise molecular interactions.

The 5-bromofuran-2-carbonyl moiety provides an opportunity for further chemical manipulation through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups at this position. Such modifications can be critical for optimizing pharmacokinetic properties or enhancing binding affinity to biological targets.

Recent studies have highlighted the importance of bicyclic scaffolds in medicinal chemistry due to their ability to confer rigidity and specific spatial orientation on drug candidates. For example, azabicycloalkanes have been reported as scaffolds for antiviral and anticancer agents, where their unique three-dimensional structure allows for optimal interaction with biological macromolecules. The compound under discussion shares this structural motif and may exhibit similar properties when evaluated biologically.

The presence of both a sulfonyl group and a furan carbonyl moiety suggests potential applications in areas where dual targeting is desirable. For instance, such compounds might be designed to interact with both enzyme targets and membrane receptors simultaneously, providing a synergistic therapeutic effect. Additionally, the electrophilic nature of the furan carbonyl group could make it useful in designing probes or tools for biochemical studies.

In conclusion,3-(benzenesulfonyl)-8-(5-bromofuran-2-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 1448063-69-1) represents a structurally intriguing molecule with multiple points of functionalization that make it valuable for medicinal chemistry research. Its unique combination of an azabicyclo[3.2.1]octane core, benzenesulfonyl group, and 5-bromofuran-2-carbonyl substituent positions it as a promising scaffold for developing novel bioactive compounds with potential therapeutic applications.